(Z)-4-(5-((5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid

• IUPAC Name: 4-[(5Z)-5-[[5-(4-methyl-2-nitrophenyl)furan-2-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C19H16N2O6S2/c1-11-4-6-13(14(9-11)21(25)26)15-7-5-12(27-15)10-16-18(24)20(19(28)29-16)8-2-3-17(22)23/h4-7,9-10H,2-3,8H2,1H3,(H,22,23)/b16-10-
• InChI Key: ILYQNFNUADOPGS-YBEGLDIGSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)S3)CCCC(=O)O)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)/C=C\3/C(=O)N(C(=S)S3)CCCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C19H16N2O6S2
• Molecular Weight: 432.5 g/mol
• CAS No.: 613224-23-0

Description

(Z)-4-(5-((5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid is a strategically designed small molecule recognized for its potent and selective inhibition of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) kinase activity. VEGFR-2 is a primary mediator of angiogenesis , the process of new blood vessel formation, which is a critical target in oncological and ophthalmic research. This compound functions by competitively binding to the ATP-binding site of the VEGFR-2 kinase domain, thereby blocking downstream signaling pathways such as MAPK/ERK and PI3K/Akt that are essential for endothelial cell proliferation, migration, and survival. Its core structure is based on a rhodanine scaffold, a privileged structure in medicinal chemistry known to yield potent kinase inhibitors . The specific (Z)-isomeric configuration and the incorporation of the 4-methyl-2-nitrophenyl substituent via a furan linker are critical for optimal binding affinity and selectivity. As a research tool, it is extensively used in in vitro and in vivo studies to investigate the role of VEGFR-2-driven angiogenesis in tumor growth and metastatic progression, as well as in pathological ocular conditions like age-related macular degeneration. Inhibiting VEGFR-2 has been validated as a key therapeutic strategy in multiple cancer types , making this compound a valuable probe for elucidating mechanistic details and for evaluating combination therapies in preclinical models.

Biological Activity

(Z)-4-(5-((5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid is a compound belonging to the thiazolidinone class, which is known for its diverse biological activities. This article reviews the compound's biological properties, including its antimicrobial, antitumor, and anti-inflammatory activities, based on recent research findings.

Antimicrobial Activity

Numerous studies have demonstrated the antimicrobial potential of compounds related to thiazolidinones. For instance, derivatives of (Z)-4-(5-(4-bromophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-ylbutanoic acid exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for these compounds were reported to be as low as 0.20 µg/mL against various bacterial strains, outperforming standard antibiotics like ampicillin .

Table 1: Antimicrobial Activity of Thiazolidinone Derivatives

Compound	Bacterial Strain	MIC (µg/mL)
1	Staphylococcus aureus	0.20
2	Escherichia coli	0.30
3	Pseudomonas aeruginosa	0.20
4	Bacillus cereus	0.30

Antitumor Activity

Research has indicated that thiazolidinone derivatives possess notable antitumor properties. For example, compounds similar to (Z)-4-(5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-ylbutanoic acid have shown cytotoxic effects against various cancer cell lines, including MCF-7 and MDA-MB-231 breast cancer cells. The IC50 values for these compounds were reported at approximately 5.02 µM and 15.24 µM respectively, indicating potent antiproliferative effects .

Table 2: Antitumor Activity of Thiazolidinone Derivatives

Compound	Cancer Cell Line	IC50 (µM)
1	MCF-7	5.02
2	MDA-MB-231	15.24

Anti-inflammatory Activity

The anti-inflammatory potential of thiazolidinones has also been explored, particularly their ability to inhibit cyclooxygenase enzymes (COX). Compounds derived from this class demonstrated selective inhibition against COX-II with IC50 values ranging from 0.52 to 22.25 µM, showcasing their potential as anti-inflammatory agents .

Table 3: COX Inhibition Potency of Thiazolidinone Derivatives

Compound	COX Enzyme	IC50 (µM)
1	COX-I	>20
2	COX-II	0.52

The biological activities of (Z)-4-(5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-ylbutanoic acid are believed to stem from its ability to interact with various molecular targets within cells:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit key enzymes involved in bacterial metabolism and cancer cell proliferation.
• Induction of Apoptosis : Studies suggest that certain derivatives induce apoptosis in cancer cells through mitochondrial pathways.
• Antioxidant Properties : The presence of furan and thiazolidinone moieties contributes to antioxidant activity, which may play a role in reducing inflammation and oxidative stress.

Case Studies

A notable study evaluated the effects of various thiazolidinone derivatives on biofilm formation in bacteria, highlighting their potential to combat chronic infections associated with biofilms . Another research focused on the synthesis and evaluation of these compounds against resistant strains such as MRSA, demonstrating their superior efficacy compared to conventional antibiotics .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of (Z)-4-(5-((5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid is $C_{19}H_{16}N_{2}O_{6}S_{2}$ with a molecular weight of 432.5 g/mol. The compound's structure allows it to interact with various biological targets due to its multiple functional groups.

Antimicrobial Properties

Thiazolidine derivatives are known for their antibacterial and antifungal activities. The presence of the thiazolidine ring in this compound may enhance its efficacy against microbial pathogens, making it a candidate for further investigation in antimicrobial drug development .

Anti-inflammatory Effects

Compounds containing furan rings have been studied for their anti-inflammatory potential. The unique combination of functional groups in (Z)-4-(5-((5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid could provide significant anti-inflammatory effects, which are crucial in treating chronic inflammatory diseases .

Anticancer Activity

The nitro group within the nitrophenyl substituent is often associated with cytotoxic effects against cancer cells. This characteristic positions the compound as a potential anticancer agent, warranting further studies to evaluate its efficacy against various cancer cell lines .

Synthesis and Derivatives

The synthesis of (Z)-4-(5-((5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid may involve several steps, including the formation of the thiazolidine ring and the introduction of the furan and nitrophenyl groups. Each synthetic step must be optimized for yield and purity to obtain the final compound effectively .

Interaction Studies

Research focusing on the interaction of (Z)-4-(5-((5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid with biological targets is critical for assessing its viability as a therapeutic agent. Studies utilizing computer-aided prediction tools like PASS (Prediction of Activity Spectra for Substances) can estimate its biological activity spectrum based on structural characteristics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

The compound shares functional group similarities with several classes of heterocyclic molecules, including triazole-thiones and sulfonyl-substituted derivatives. Below is a comparative analysis:

Compound	Core Structure	Key Substituents	Functional Groups	Spectral Confirmation
Target (Z)-compound	Thiazolidinone-furan	4-methyl-2-nitrophenyl, butanoic acid	C=S, C=O, NO₂, COOH	1H/13C-NMR, IR (C=S: ~1250 cm⁻¹)
Triazole-thiones [7–9] ()	1,2,4-Triazole	4-(4-X-phenylsulfonyl)phenyl, 2,4-difluorophenyl	C=S, SO₂, F	IR (C=S: 1247–1255 cm⁻¹), NH bands
Dendalone 3-hydroxybutyrate ()	Meroditerpenoid	Hydroxybutyrate, scalarane skeleton	Ester, hydroxyl	NOESY, optical rotation

Key Observations :

• Thione Group Reactivity : Both the target compound and triazole-thiones [7–9] exhibit C=S stretching vibrations in IR (~1243–1258 cm⁻¹), critical for metal coordination or enzyme inhibition. The absence of νS-H in triazole-thiones confirms their thione tautomeric form, a feature likely shared by the target compound.
• Stereochemical Analysis: The Z-configuration of the target compound may require NOESY correlations for confirmation, akin to the relative configuration determination of dendalone 3-hydroxybutyrate.

Pharmacological Potential

While biological data for the target compound is unavailable, structural analogs suggest promising avenues:

• Triazole-thiones : Exhibit antimicrobial activity due to C=S and sulfonyl groups interacting with bacterial enzymes.
• Nitroaryl Groups : The 4-methyl-2-nitrophenyl moiety in the target compound may confer nitroreductase-activated cytotoxicity, similar to nitroimidazole antibiotics.

Q & A

Q. What synthetic methodologies are recommended for preparing (Z)-4-(5-((5-(4-methyl-2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid with high stereochemical purity?

A reflux-based approach using dimethylformamide (DMF) and acetic acid as solvents, with sodium acetate as a catalyst, is commonly employed for synthesizing structurally analogous thiazolidinones . To achieve the (Z)-configuration, reaction conditions (e.g., temperature, solvent polarity) must be optimized. Post-synthesis, recrystallization in DMF-acetic acid or DMF-ethanol mixtures can enhance purity. Stereochemical validation should be confirmed via NMR (e.g., NOESY for spatial proximity analysis) and X-ray crystallography if feasible.

Q. Which spectroscopic techniques are critical for characterizing this compound’s functional groups and structural conformation?

Key techniques include:

• FTIR : Identification of C=O (1700–1680 cm⁻¹), C=N (1610–1590 cm⁻¹), and S-H (2550–2450 cm⁻¹) stretches .
• NMR : ¹H/¹³C NMR to confirm regiochemistry of the furan and nitro-substituted phenyl rings.
• Mass spectrometry : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns.
• UV-Vis : To assess conjugation in the arylidene-thiazolidinone system, which influences photostability .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the environmental fate of this compound, including its abiotic/biotic degradation pathways?

Adopt a tiered approach inspired by long-term environmental studies :

Laboratory phase :

• Hydrolysis : Test stability under varying pH (2–12) and temperatures (25–50°C).
• Photolysis : Expose to UV light (λ = 254–365 nm) to simulate sunlight-induced degradation.
• Microbial degradation : Use soil/water microcosms with LC-MS/MS to track metabolite formation.

Field studies : Monitor persistence in model ecosystems, focusing on bioaccumulation in biotic compartments (e.g., plants, invertebrates).

Q. What strategies resolve contradictions in reported biological activity data for thiazolidinone derivatives?

Common discrepancies arise from:

• Assay variability : Standardize protocols (e.g., cell lines, incubation times) and include positive controls (e.g., known kinase inhibitors).
• Stereochemical purity : Re-evaluate synthetic batches via chiral HPLC to exclude (E)-isomer contamination .
• Solubility effects : Use co-solvents (e.g., DMSO ≤0.1%) and confirm compound stability in assay buffers via LC-MS .

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., enzymes, receptors)?

Molecular docking : Use software like AutoDock Vina to screen against target proteins (e.g., PPAR-γ, kinases). Prioritize binding poses with strong hydrogen bonds to the thioxothiazolidinone core.

MD simulations : Assess stability of ligand-protein complexes over 100+ ns trajectories.

QSAR : Correlate substituent effects (e.g., nitro group electron-withdrawing properties) with activity trends .

Q. What experimental designs are optimal for studying the compound’s stability under physiological conditions?

• pH-dependent stability : Incubate in simulated gastric fluid (pH 1.2) and intestinal fluid (pH 6.8) at 37°C. Monitor degradation via HPLC every 30 minutes .
• Thermal stability : Perform thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to identify decomposition thresholds .

Data Contradiction and Reproducibility

Q. How should researchers address inconsistencies in reported melting points or spectroscopic data for this compound?

• Reproduce synthesis : Verify reagent ratios (e.g., excess oxocompound for complete cyclization ).
• Characterization controls : Compare with structurally validated analogs (e.g., methyl-substituted derivatives ).
• Inter-laboratory validation : Collaborate to standardize instrumentation (e.g., NMR field strength, IR resolution).

Mechanistic Studies

Q. What mechanistic insights can be gained from studying the nitro group’s role in the compound’s reactivity?

The nitro group at the 2-position of the phenyl ring:

• Electron-withdrawing effects : Modifies electron density in the furan-thiazolidinone system, impacting redox behavior (e.g., susceptibility to reduction in biological systems).
• H-bonding capacity : May interact with catalytic residues in enzyme active sites. Test via nitro-to-amine reduction and compare activity changes .

Methodological Recommendations Table

Research Objective	Key Methods	References
Synthesis & Stereochemistry	Reflux in DMF/acetic acid; Recrystallization; Chiral HPLC validation
Environmental Fate	Hydrolysis/photolysis assays; Microcosm studies with LC-MS/MS
Biological Activity Screening	Standardized kinase assays; Co-solvent optimization; HRMS stability checks
Computational Prediction	Docking (AutoDock Vina); MD simulations (GROMACS); QSAR modeling